Pneumosamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Pneumosamine is an amino sugar and a dideoxyhexose derivative.
Scientific Research Applications
Research on Related Amino-Sugars
- Identification and Characterization : A study by Barker, Brimacombe, How, Stacey, and Williams (1961) identified and characterized two amino-sugars, designated ‘pneumosamine’ and ‘amino-sugar X’, from purified Type V Pneumococcus capsular polysaccharide. This research provides foundational knowledge about this compound as a compound (Barker et al., 1961).
Studies Involving Pneumococcus
- Vaccine Research : Dunbar, Moberley, Nelson, Leach, and Andrews (2007) discussed the PneuMum maternal vaccination trial using a pneumococcal vaccine, highlighting the importance of community consultation in vaccine trials among Indigenous populations. This study underscores the significance of pneumococcal research in public health (Dunbar et al., 2007).
Broader Context of Respiratory Health Research
Coal Workers' Health Study : Miller and Maccalman (2009) conducted a study on the health of British coal workers, analyzing the long-term effects of exposure to coalmine dust on mortality from respiratory diseases. This research is relevant in understanding respiratory health, which could be a context for studying this compound (Miller & Maccalman, 2009).
Pharmacogenetics Research Network : Giacomini et al. (2007) highlighted the NIH Pharmacogenetics Research Network's efforts in correlating drug response with genetic variation, including research on drugs treating respiratory diseases. This study might provide insights into how this compound could be researched in the context of pharmacogenetics (Giacomini et al., 2007).
Properties
Molecular Formula |
C6H13NO4 |
---|---|
Molecular Weight |
163.17 g/mol |
IUPAC Name |
(2S,3R,4S,5R)-2-amino-3,4,5-trihydroxyhexanal |
InChI |
InChI=1S/C6H13NO4/c1-3(9)5(10)6(11)4(7)2-8/h2-6,9-11H,7H2,1H3/t3-,4-,5+,6-/m1/s1 |
InChI Key |
NTBYIQWZAVDRHA-ARQDHWQXSA-N |
Isomeric SMILES |
C[C@H]([C@@H]([C@@H]([C@@H](C=O)N)O)O)O |
SMILES |
CC(C(C(C(C=O)N)O)O)O |
Canonical SMILES |
CC(C(C(C(C=O)N)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.